![molecular formula C23H22N4O B3550331 3,4-dimethyl-N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide](/img/structure/B3550331.png)
3,4-dimethyl-N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide
Overview
Description
3,4-dimethyl-N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide, also known as DBTUV, is a benzotriazole-based compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 3,4-dimethyl-N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide involves its ability to absorb UV radiation and convert it into heat energy. This process helps to protect the skin from the harmful effects of UV radiation, such as sunburn and skin cancer. In addition, this compound has been shown to exhibit good electron-transporting properties, which allows it to facilitate the movement of electrons in OLEDs and OPVs.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to exhibit low toxicity and good biocompatibility, making it a potential candidate for use in biomedical applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3,4-dimethyl-N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is its excellent photo-stability and thermal stability, which makes it a promising candidate for use in various scientific research fields. However, one of the limitations of this compound is its relatively high cost, which may limit its widespread use in laboratory experiments.
Future Directions
There are several future directions for research on 3,4-dimethyl-N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide. One potential area of research is the development of more efficient synthesis methods to reduce the cost of production. Another area of research is the investigation of the potential biomedical applications of this compound, such as drug delivery and tissue engineering. Furthermore, the use of this compound in OLEDs and OPVs is an area of research that is still in its early stages, and further studies are needed to optimize its performance in these applications.
Scientific Research Applications
3,4-dimethyl-N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has been extensively studied for its potential applications in various scientific research fields, including photovoltaics, optoelectronics, and organic electronics. It has been found to exhibit excellent photo-stability and thermal stability, making it a promising candidate for use as a UV absorber in sunscreen formulations. Furthermore, this compound has been shown to possess good electron-transporting properties, making it a potential candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).
properties
IUPAC Name |
3,4-dimethyl-N-[6-methyl-2-(4-methylphenyl)benzotriazol-5-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O/c1-14-5-9-19(10-6-14)27-25-21-12-17(4)20(13-22(21)26-27)24-23(28)18-8-7-15(2)16(3)11-18/h5-13H,1-4H3,(H,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMYKZOFTDMJTCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=O)C4=CC(=C(C=C4)C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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